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Introduction to Edenite and its Analysis by Electron
Microprobe

Edenite is a complex inosilicate mineral belonging to the calcium amphibole group.[1] Its
generalized chemical formula is NaCazMgs(SizAl)O22(OH)2.[1][2] Found primarily in
metamorphic rocks, such as amphibolites and marbles, and some igneous rocks, the chemical
composition of edenite can provide valuable insights into the petrogenesis and metamorphic
history of its host rock.[3][4] Electron Probe Microanalysis (EPMA) is a powerful and non-
destructive technique used for in-situ quantitative chemical analysis of small-scale features in
solid materials, making it an ideal tool for studying the compositional variations within edenite

crystals.[5]

These application notes provide a comprehensive overview of the procedures and protocols for
the quantitative analysis of edenite samples using EPMA.

Principles of Electron Probe Microanalysis (EPMA)
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EPMA operates by bombarding a focused beam of electrons onto the surface of a solid
sample. This interaction generates characteristic X-rays from the elements present in the
sample. The wavelength and intensity of these X-rays are unique to each element and its
concentration. By measuring the X-rays with wavelength-dispersive spectrometers (WDS) and
comparing them to those emitted from standards of known composition, a precise quantitative

analysis of the sample can be obtained.[5]

Quantitative Data Presentation

The following table summarizes representative quantitative electron microprobe analyses of
edenite samples from different geological settings. The data is presented in weight percent of
oxides, and the mineral formulae are calculated on the basis of 23 oxygens.
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Edenite (Metamorphic -

Edenite (Metamorphic -

Oxide . .
Kotaki, Japan)[6] Franklin Marble, USA)[6]
SiO2 50.91 50.55
TiO2 0.08 0.51
Al203 8.68 6.90
Fez0s3 1.61 -
FeO 3.61 1.30
MnO 0.12 0.07
MgO 19.38 22.06
CaO 10.25 13.30
Naz0 3.40 2.35
K20 0.11 0.54
F 1.86 -
H20* 1.74 1.27
Total 100.11 99.93
Mineral Formula (calculated on
the basis of 23 oxygens)
Si 7.196 7.203
Al (IV) 0.804 0.797
SumT 8.000 8.000
Al (VI) 0.635 0.368
Ti 0.009 0.055
Fes+ 0.171 -
Fe2+ 0.428 0.155
Mn 0.014 0.008
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Mg 4.073 4.691
Sum C 5.330 5.277
Ca 1.551 2.032
Na (B) 0.449

Sum B 2.000 2.032
Na (A) 0.485 0.651
K 0.020 0.098
Sum A 0.505 0.749
F 0.834

OH 1.166 1.209
Sum W 2.000 1.209

Experimental Protocols

A detailed protocol for the electron microprobe analysis of edenite samples is provided below,
covering sample preparation, instrument setup, data acquisition, and data processing.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality quantitative data.

e Sectioning and Mounting: A representative piece of the rock containing edenite is cut to a
size suitable for mounting in a 1-inch or 25 mm epoxy resin block.

o Impregnation: If the sample is friable or porous, it should be impregnated with a low-viscosity
epoxy under vacuum to prevent plucking of grains during polishing.

o Grinding and Polishing: The mounted sample is ground using a series of progressively finer
abrasive papers to achieve a flat surface. Subsequently, the sample is polished using
diamond suspensions of decreasing particle size (e.g., 6 um, 1 um, and 0.25 pum) to obtain a
mirror-like, scratch-free surface.
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e Cleaning: The polished sample is thoroughly cleaned in an ultrasonic bath with deionized
water or ethanol to remove any polishing residue.

e Carbon Coating: A thin, uniform layer of carbon (typically 20-30 nm) is deposited on the
sample surface to ensure electrical conductivity and prevent charging under the electron
beam.

Instrument Setup and Calibration

Accurate calibration of the electron microprobe is essential for quantitative analysis.
 Instrument Conditions: Typical analytical conditions for amphibole analysis are:

o Accelerating Voltage: 15 kV

o Beam Current: 10-20 nA

o Beam Diameter: 1-5 um (a focused beam is used for spot analysis, while a slightly
defocused beam may be used for beam-sensitive minerals)

o Spectrometer Setup: Wavelength-dispersive spectrometers are used for their high spectral
resolution and peak-to-background ratios. The appropriate diffracting crystals are selected
for the elements of interest in edenite.

o Standardization: The instrument is calibrated using a suite of well-characterized natural and
synthetic mineral standards. The standards should be stable under the electron beam and
homogeneous at the micro-scale. A list of recommended standards for the elements in
edenite is provided below:

o

Si, Ca: Diopside or Wollastonite

Al: Corundum or anorthite

[e]

o

Mg: Forsterite or Periclase

[¢]

Fe: Fayalite or Hematite

Na: Albite

[¢]
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K: Orthoclase

[e]

(¢]

Ti: Rutile or limenite

Mn: Rhodonite

[¢]

[¢]

F: Fluorite or Apatite

[e]

Cl: Sodalite or Scapolite

Data Acquisition

o Sample Introduction: The carbon-coated sample is introduced into the electron microprobe
sample chamber.

e Locating Edenite Grains: The edenite grains of interest are located using the integrated
petrographic microscope and backscattered electron (BSE) imaging. BSE imaging is
particularly useful for identifying different phases based on their average atomic number.

e Spot Analysis: Point analyses are performed on selected areas of the edenite grains. It is
recommended to acquire multiple data points per grain to check for compositional
homogeneity.

o Counting Times: Typical counting times for major elements are 10-20 seconds on the peak
and 5-10 seconds on the background on either side of the peak. For minor and trace
elements, longer counting times may be necessary to improve counting statistics.

Data Processing

» Matrix Corrections: The raw X-ray intensity data is converted to elemental concentrations
using a matrix correction procedure (e.g., ZAF, @(pz)). This corrects for the effects of atomic
number (Z), absorption (A), and fluorescence (F) that arise from the interaction of the
electron beam with the complex mineral matrix.

e Mineral Formula Calculation: The weight percent of the oxides is recalculated into a mineral
formula based on a specific number of oxygen atoms (typically 23 for amphiboles). This
involves the following steps:
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o Convert weight percent of each oxide to molecular proportions by dividing by the
molecular weight of the oxide.

o Calculate the number of cations for each oxide.
o Calculate the oxygen equivalent for each oxide.
o Normalize the cations to a basis of 23 oxygens.

o Allocate the cations to the different structural sites (T, C, B, A) in the amphibole structure
based on ionic radii and charge balance.[7][8]

Visualizations

The following diagrams illustrate the experimental workflow for EPMA of edenite and the
logical relationships of chemical substitutions within the edenite structure.
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Common Substitutions

Fe for Mg
(Ferro-edenite series)
Mg2+ - Fez*
K for Na
Na* « K* (A-site) (Potassic-edenite)
Ideal Edenite
NaCazMgs(Si7Al)O22(OH)2
OH < F

F for OH
(Fluoro-edenite)

Coupled Substitution

Tschermak Substitution

(Mg,Si) < (Al,Al)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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